Cas no 952-08-9 (1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-)

1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro- structure
952-08-9 structure
Product Name:1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-
CAS No:952-08-9
MF:C12H14N4
MW:214.266361713409
CID:751954
PubChem ID:10536593
Update Time:2025-04-19

1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-4,5-dihydro-1H-imidazole
    • 952-08-9
    • DTXSID20441416
    • 1H-Imidazole, 2,2'-(1,3-phenylene)bis[4,5-dihydro-
    • SCHEMBL9189709
    • 1,3-bis(4,5-dihydro-1h-imidazol-2-yl)benzene
    • Inchi: 1S/C12H14N4/c1-2-9(11-13-4-5-14-11)8-10(3-1)12-15-6-7-16-12/h1-3,8H,4-7H2,(H,13,14)(H,15,16)
    • InChI Key: DYVOQLHXDCWSHY-UHFFFAOYSA-N
    • SMILES: N1CCN=C1C1C=CC=C(C=1)C1=NCCN1

Computed Properties

  • Exact Mass: 214.121846464g/mol
  • Monoisotopic Mass: 214.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 48.8Ų
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